Cas no 1006957-19-2 ((2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine)

(2,5-Difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine is a fluorinated aromatic amine derivative with a pyrazole moiety, offering unique reactivity and structural features for synthetic applications. Its bifunctional design, incorporating both difluorophenyl and methylpyrazole groups, enhances its utility as a versatile intermediate in pharmaceutical and agrochemical research. The electron-withdrawing fluorine atoms improve stability and influence binding interactions, while the methylpyrazole unit contributes to solubility and metabolic resistance. This compound is particularly valuable in the development of bioactive molecules, where precise functional group placement is critical. Its well-defined structure ensures reproducibility in synthetic routes, making it a reliable choice for targeted molecular design.

(2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine structure

1006957-19-2 structure

Product Name:(2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine

CAS No:1006957-19-2

MF:C₁₂H₁₃F₂N₃

MW:237.248529195786

MDL:MFCD08697227

CID:3060662

PubChem ID:19624843

Update Time:2025-10-13

(2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

- N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine
- (2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine
- CS-0300718
- [(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine
- STK351467
- 1-(2,5-difluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]methanamine
- AKOS000316235
- 1-(2,5-difluorophenyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine
- 1006957-19-2
- EN300-231161
- [(2,5-difluorophenyl)methyl][(1-methylpyrazol-4-yl)methyl]amine
- MDL： MFCD08697227
- Inchi： 1S/C12H13F2N3/c1-17-8-9(6-16-17)5-15-7-10-4-11(13)2-3-12(10)14/h2-4,6,8,15H,5,7H2,1H3
- InChI Key： SXOIRSWZSVVMMZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1CNCC1C=NN(C)C=1)F

Computed Properties

Exact Mass: 237.10775375Da
Monoisotopic Mass: 237.10775375Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.9Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 330.4±37.0 °C at 760 mmHg
Flash Point: 153.6±26.5 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Pricemore >>

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Chemenu	CM483892-1g	N-(2,5-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine	1006957-19-2	97%	1g	$337	2022-06-14
Enamine	EN300-231161-0.05g	[(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006957-19-2	95%	0.05g	$587.0	2024-06-20
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Enamine	EN300-231161-0.25g	[(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006957-19-2	95%	0.25g	$642.0	2024-06-20
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Enamine	EN300-231161-1.0g	[(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006957-19-2	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-231161-2.5g	[(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006957-19-2	95%	2.5g	$1370.0	2024-06-20
Enamine	EN300-231161-5.0g	[(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006957-19-2	95%	5.0g	$2028.0	2024-06-20
Enamine	EN300-231161-10.0g	[(2,5-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	1006957-19-2	95%	10.0g	$3007.0	2024-06-20
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